N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-2-fluorobenzenesulfonamide

• IUPAC Name: N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C17H16FNO4S/c18-13-6-2-4-8-17(13)24(21,22)19-10-9-14(20)16-11-12-5-1-3-7-15(12)23-16/h1-8,11,14,19-20H,9-10H2
• InChI Key: QNQLRBAYAKXDBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(CCNS(=O)(=O)C3=CC=CC=C3F)O
• Molecular Formula: C17H16FNO4S
• Molecular Weight: 349.4 g/mol

Description

The compound "N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-2-fluorobenzenesulfonamide" is a derivative of benzenesulfonamide, which is a functional group known for its involvement in the synthesis of various nitrogenous heterocycles and as a key moiety in COX-2 inhibitors. The fluorine atom in the molecule suggests potential for increased activity or selectivity in biological systems, as seen in other fluorinated benzenesulfonamide derivatives .

Synthesis Analysis

The synthesis of related benzenesulfonamide compounds often involves intramolecular arylation processes. For example, N-Benzyl-2-nitrobenzenesulfonamides can undergo base-mediated intramolecular arylation to yield benzhydrylamines, which are precursors to nitrogenous heterocycles . Similarly, the synthesis of COX-2 inhibitors has been achieved by introducing a fluorine atom at the ortho position to the sulfonamide group on the phenyl ring, which preserves COX-2 potency and enhances selectivity . These methods could potentially be adapted for the synthesis of "this compound".

Molecular Structure Analysis

The molecular structure of benzenesulfonamide derivatives is crucial for their biological activity. The introduction of substituents, such as fluorine atoms, can significantly affect the reactivity and selectivity of these compounds. For instance, fluorinated benzenesulfonamides have shown higher binding potency than non-fluorinated compounds against certain enzymes . The specific arrangement of substituents on the phenyl rings of N-fluorobenzenesulfonamides can fine-tune their reactivity in enantioselective fluorination reactions .

Chemical Reactions Analysis

Benzenesulfonamide derivatives participate in various chemical reactions. N-Fluorobenzenesulfonimide has been used as an effective catalyst attenuator in cycloisomerization reactions to synthesize azepino[4,5-b]indole derivatives . Additionally, N-fluorobenzenesulfonimide has been employed as an oxidant in copper-catalyzed radical N-demethylation of amides . These reactions highlight the versatility of benzenesulfonamide derivatives in organic synthesis.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzenesulfonamide derivatives are influenced by their molecular structure. The presence of fluorine atoms can enhance the binding potency of these compounds to enzymes, as seen in the case of carbonic anhydrase inhibitors . The introduction of electron-withdrawing groups, such as fluorine, can also affect the acidity and stability of the sulfonamide group, which is important for the biological activity of these molecules .

Mechanism of Action

Target of Action

Benzofuran compounds, which are a significant part of the structure of this compound, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

It’s worth noting that benzofuran compounds have been found to exhibit various biological activities, suggesting that they may interact with multiple targets .

Biochemical Pathways

Benzofuran compounds are known to have anti-tumor, antibacterial, anti-oxidative, and anti-viral activities , suggesting that they may affect multiple biochemical pathways.

Result of Action

Benzofuran compounds have been found to exhibit various biological activities , suggesting that they may have multiple effects at the molecular and cellular level.